Cas no 2138264-73-8 (4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid)

• Product Name: 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid
• CAS No: 2138264-73-8
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 5905552
• PubChem ID: 165453094
• Update Time: 2025-06-26

4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid
• 2138264-73-8
• EN300-731300

• Inchi： 1S/C13H12N2O3/c1-9-12(8-16)7-15(14-9)6-10-2-4-11(5-3-10)13(17)18/h2-5,7-8H,6H2,1H3,(H,17,18)
• InChI Key： SZRRQIAJFBYECU-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid

Introduction to 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid (CAS No. 2138264-73-8)

4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid, identified by the CAS number 2138264-73-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives class, characterized by its fused aromatic ring system and functional groups that contribute to its unique chemical properties. The presence of a formyl group and a pyrazole moiety in its molecular structure makes it a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid consists of a benzoic acid core substituted with a propyl chain that terminates in a formyl group. The propyl chain is further modified by the attachment of a 3-methyl-1H-pyrazol ring, which introduces additional hydrogen bonding potential and electronic effects that can influence its biological activity. This intricate arrangement of functional groups makes the compound an interesting subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrazole ring, in particular, is known for its versatility in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and its role as a scaffold for various bioactive molecules. The incorporation of a 3-methyl-1H-pyrazol moiety into the benzoic acid derivative not only enhances the compound's structural complexity but also opens up possibilities for modulating its pharmacokinetic and pharmacodynamic properties.

The formyl group present in 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid serves as a versatile handle for further chemical modifications. This functionality can be readily converted into other functional groups such as alcohols, amides, or esters, allowing for the synthesis of derivatives with tailored properties. Such modifications are crucial in drug development, where fine-tuning the chemical structure can significantly impact the biological activity and pharmacological profile of a compound.

Recent studies have highlighted the potential of benzoic acid derivatives as inhibitors of various enzymatic targets. The combination of the benzoic acid core and the pyrazole ring in 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid suggests that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for further investigation as an anti-inflammatory agent. Additionally, the presence of multiple reactive sites in its structure allows for exploration as a precursor for more complex drug candidates.

The synthesis of 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, followed by its coupling with appropriate benzene derivatives to introduce the benzoic acid moiety. The final step involves the introduction of the formyl group, which can be achieved through oxidation or other synthetic methodologies.

In terms of applications, 4-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid has shown promise in preliminary biological assays. Its ability to interact with biological targets suggests potential uses in areas such as pain management, anti-inflammatory therapy, and even oncology. However, further research is needed to fully elucidate its mechanism of action and to identify any potential side effects or toxicities associated with its use.

The compound's structural features also make it an attractive candidate for material science applications. For instance, its ability to form hydrogen bonds could be exploited in designing novel polymers or coatings with enhanced mechanical properties. Additionally, its aromatic nature may contribute to improved stability and solubility characteristics, making it suitable for formulation into various delivery systems.

As research continues to advance, it is expected that more derivatives of 4-[formyl-(3-methylpyrazol)]methylbenzoic acid will be synthesized and evaluated for their biological activity. The combination of computational modeling and high-throughput screening techniques will likely play a crucial role in identifying new lead compounds derived from this scaffold. Such approaches will accelerate the discovery process and help bring new therapeutic agents to market more efficiently.

In conclusion,[CAS No 2138264–73–8] represents a structurally interesting compound with significant potential in both pharmaceuticals and materials science. Its unique combination of functional groups makes it a versatile building block for further chemical exploration. As our understanding of its properties grows,[the future applications]of this compound are likely to expand into new areas,[offering exciting opportunities]for innovation and discovery.